Cas no 16336-25-7 (2H-1-Benzopyran, 8-methoxy-)

• Product Name: 2H-1-Benzopyran, 8-methoxy-
• CAS No: 16336-25-7
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• CID: 3806628
• PubChem ID: 12371942
• Update Time: 2025-08-03

2H-1-Benzopyran, 8-methoxy- Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran, 8-methoxy-
• 8-METHOXY-2H-CHROMENE
• 16336-25-7
• SCHEMBL7520140
• 2H-chromen-8-yl methyl ether
• 8-Methoxy-2H-1-benzopyran
• HS-8161
• RETVOONTWYFZIS-UHFFFAOYSA-N
• AKOS006305530

• Inchi： 1S/C10H10O2/c1-11-9-6-2-4-8-5-3-7-12-10(8)9/h2-6H,7H2,1H3
• InChI Key： RETVOONTWYFZIS-UHFFFAOYSA-N
• SMILES： O1CC=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 162.068079557g/mol
• Monoisotopic Mass: 162.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 18.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 2H-1-Benzopyran, 8-methoxy-

2H-1-Benzopyran, 8-methoxy- (CAS No. 16336-25-7): A Comprehensive Overview

2H-1-Benzopyran, 8-methoxy-, also known as 8-methoxy-2H-chromen, is a structurally unique organic compound with the CAS registry number 16336-25-7. This compound belongs to the class of benzopyrans, which are fused bicyclic structures consisting of a benzene ring and a pyran ring. The presence of a methoxy group at the 8th position of the benzopyran skeleton imparts distinctive chemical and physical properties to this molecule. Recent advancements in synthetic chemistry have enabled researchers to explore its potential applications in various fields, including pharmacology, materials science, and food chemistry.

The molecular structure of 2H-1-benzopyran, 8-methoxy- is characterized by a rigid bicyclic framework with conjugated double bonds, which contributes to its strong absorption in the ultraviolet (UV) region. This property makes it an attractive candidate for use as a UV stabilizer in polymers and coatings. Recent studies have demonstrated that this compound can effectively absorb UV radiation without significant degradation, making it a promising alternative to traditional UV stabilizers. Moreover, the methoxy group at the 8th position enhances the compound's solubility in organic solvents, facilitating its incorporation into various formulations.

From a pharmacological perspective, 2H-1-benzopyran, 8-methoxy- has shown potential as a bioactive agent in drug discovery. Researchers have investigated its ability to modulate cellular signaling pathways, particularly those involving kinase enzymes and receptor proteins. Preliminary findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a valuable lead for developing therapeutic agents against chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In the realm of materials science, 2H-1-benzopyran, 8-methoxy- has been explored as a building block for constructing advanced materials with tailored optical and electronic properties. For instance, its ability to form self-assembled monolayers has been leveraged to create surfaces with enhanced biocompatibility and corrosion resistance. Furthermore, recent breakthroughs in nanotechnology have enabled the integration of this compound into nanocomposites, which exhibit improved mechanical strength and thermal stability.

The synthesis of 2H-1-benzopyran, 8-methoxy- has been optimized through various methodologies, including one-pot synthesis, microwave-assisted synthesis, and biocatalytic approaches. These advancements have significantly reduced the time and cost associated with its production while improving yields and purity levels. Notably, green chemistry principles have been incorporated into these synthetic routes to minimize environmental impact.

Despite its promising applications, further research is required to fully harness the potential of 2H-1-benzopyran, 8-methoxy-. Ongoing studies are focused on understanding its long-term stability under diverse environmental conditions and its compatibility with biological systems. Additionally, efforts are being made to explore its scalability for industrial applications while ensuring compliance with regulatory standards.

In conclusion, 2H-1-benzopyran, 8-methoxy- (CAS No. 16336-25-7) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an intriguing subject for both fundamental research and applied development. As scientific understanding of this compound continues to grow, it is anticipated that novel uses will emerge, further solidifying its importance in modern chemistry.